![molecular formula C8H13ClN4 B1464574 3-chloro-N-[2-(dimethylamino)ethyl]pyrazin-2-amine CAS No. 1249990-48-4](/img/structure/B1464574.png)
3-chloro-N-[2-(dimethylamino)ethyl]pyrazin-2-amine
Overview
Description
Synthesis Analysis
While there is no direct information available on the synthesis of “3-chloro-N-[2-(dimethylamino)ethyl]pyrazin-2-amine”, a synthetic process for a related compound, “2-dimethylaminoethyl chloride hydrochloride”, has been described . This process involves taking dimethylethanolamine as a raw material and carrying out a chlorination reaction with thionyl chloride under an ice water bath condition .Scientific Research Applications
-
N-[2-(Dimethylamino)ethyl]-1,8-naphthalimide derivatives as photoinitiators under LEDs
- Application Summary : These derivatives can be used as one-component free radical photoinitiators or incorporated into multi-component photoinitiating systems for free radical or cationic photopolymerization under the irradiation of various LEDs .
- Methods of Application : The derivatives with different substituents (bromo group, primary amine, secondary amine, and tertiary amine) in the naphthalimide skeleton have been synthesized . They can initiate the free radical polymerization of acrylates under a LED at 405 nm .
- Results or Outcomes : When combined with various additives, most of the based multi-component photoinitiating systems are efficient in free radical photopolymerization at various wavelengths, with the final conversions being higher than 60% .
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2-Chloro-N,N-dimethylethylamine as an intermediate and starting reagent for organic synthesis
- Application Summary : This compound is widely used as an intermediate and starting reagent for organic synthesis .
- Methods of Application : It acts as an intermediate for the syntheses of various compounds .
- Results or Outcomes : The specific results or outcomes would depend on the particular synthesis being performed .
properties
IUPAC Name |
N-(3-chloropyrazin-2-yl)-N',N'-dimethylethane-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13ClN4/c1-13(2)6-5-12-8-7(9)10-3-4-11-8/h3-4H,5-6H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYJKSLODWVPBHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC1=NC=CN=C1Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-[2-(dimethylamino)ethyl]pyrazin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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